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Compound of Interest

Compound Name: O,O,O-Tributyl phosphorothioate

Cat. No.: B1220910 Get Quote

An Inter-laboratory Comparison of O,O,O-Tributyl phosphorothioate Quantification: A

Comparative Guide

This guide provides a framework for an inter-laboratory comparison of O,O,O-Tributyl
phosphorothioate (TBTPO) quantification. Due to the absence of a publicly available, large-

scale inter-laboratory study specifically for TBTPO, this document presents a model

comparison based on established analytical methodologies for similar organophosphorus

compounds and general principles of proficiency testing. The data herein is illustrative,

designed to guide researchers, scientists, and drug development professionals in designing,

executing, and evaluating such a study.

Introduction to TBTPO and Analytical Challenges
O,O,O-Tributyl phosphorothioate is an organophosphorus compound with potential

applications and implications in various fields. Accurate and precise quantification is crucial for

research and development, yet can be challenging due to potential matrix effects, sample

preparation variability, and instrument calibration differences. Inter-laboratory comparisons,

also known as round-robin studies or proficiency tests, are essential for evaluating and

improving the reliability of analytical measurements across different laboratories.[1][2][3]

Hypothetical Inter-laboratory Study Design
This guide is based on a hypothetical study involving multiple laboratories analyzing

standardized TBTPO samples.
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Objective: To assess the comparability and performance of different analytical methods for the

quantification of TBTPO.

Participants: A group of anonymous laboratories (designated Lab A, Lab B, Lab C, etc.) with

experience in organophosphorus compound analysis.

Test Materials:

Solution Standards: TBTPO in a pure solvent (e.g., acetonitrile) at three concentration levels

(Low, Medium, High).

Matrix-Spiked Samples: A relevant biological matrix (e.g., human plasma) spiked with

TBTPO at the same three concentration levels.

Analytical Methods: Participating laboratories were free to use their in-house validated

methods. The most common techniques employed were Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Workflow of the Inter-laboratory Comparison:
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Data Input

Calculation

Performance Evaluation

Laboratory Result (x)

Z-Score = (x - X) / σ

Assigned Value (X) Standard Deviation (σ)

|Z| ≤ 2?

Satisfactory

Yes

Questionable
(|Z| > 2 and < 3)

No

Unsatisfactory
(|Z| ≥ 3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tributyl-phosphorothioate-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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